6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(3-fluoro-5-methoxycarbonylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H11FN2O4/c1-21-14(20)8-4-7(5-9(15)6-8)10-2-3-11(16)17-12(10)13(18)19/h2-6H,1H3,(H2,16,17)(H,18,19)
• InChI Key: FGNSNJZRSJWUMF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=C(N=C(C=C2)N)C(=O)O)F
• Molecular Formula: C14H11FN2O4
• Molecular Weight: 290.25 g/mol

Description

6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid (6-APA) is a synthetic compound that is commonly used in scientific research and laboratory experiments. 6-APA is a white crystalline powder that is highly soluble in water and has a melting point of about 160°C. It is a member of the amino acid family and is commonly used in the synthesis of various compounds. 6-APA has many advantages and limitations that should be considered when using it in laboratory experiments.

Mechanism of Action

6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% is an amino acid and is used in the synthesis of various compounds. It acts as a building block for peptide synthesis and helps to form covalent bonds between amino acids. 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% also acts as a catalyst in the formation of peptide bonds and helps to stabilize the structure of the peptide.
Biochemical and Physiological Effects
6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% has been shown to have several biochemical and physiological effects. It has been shown to act as an antioxidant, helping to protect cells from damage caused by free radicals. It has also been shown to act as a chelator, helping to bind and remove heavy metals from the body. Additionally, 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% has been shown to have anti-inflammatory effects, helping to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% in laboratory experiments is its high solubility in water. This makes it easy to use and allows for precise measurements. Additionally, 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% is relatively inexpensive and is readily available. However, 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% does have some limitations. It is not very stable and can easily react with other compounds, which can lead to inaccurate results. Additionally, it is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95%. One potential direction is to explore its use in drug design and development. 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% could be used to synthesize new drugs or to modify existing drugs to increase their effectiveness. Additionally, 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% could be used in the development of new peptides and peptidomimetics. Additionally, 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% could be used to study the mechanisms of action of various compounds, such as antibiotics and anti-cancer drugs. Finally, 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% could be used to study the effects of heavy metals on the body and to develop chelating agents to remove these metals from the body.

Synthesis Methods

6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% can be synthesized using a variety of methods. The most common method involves the condensation of 6-amino-3-fluoro-5-methoxycarbonylphenyl acetic acid and picolinic acid. This reaction is catalyzed by trifluoroacetic acid and yields a white crystalline powder. Other methods of synthesis include the reaction of 5-methoxycarbonyl-3-fluoro-6-amino-1-phenylacetic acid with pyridine and the reaction of 6-amino-3-fluoro-5-methoxycarbonylphenylacetic acid with picolinic acid and a catalytic amount of trifluoroacetic acid.

Scientific Research Applications

6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% is widely used in scientific research. It is commonly used in the synthesis of peptides and other compounds. It is also used in the synthesis of pharmaceuticals, such as antibiotics and anti-cancer drugs. 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% has been used in the synthesis of various compounds, such as glycoproteins, lipids, and steroids. Additionally, 6-Amino-3-(3-fluoro-5-methoxycarbonylphenyl)picolinic acid, 95% has been used in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides.